Cas no 2228208-00-0 (3-(azetidin-2-yl)-4-nitro-1H-pyrazole)

• Product Name: 3-(azetidin-2-yl)-4-nitro-1H-pyrazole
• CAS No: 2228208-00-0
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 6373785
• PubChem ID: 165948593
• Update Time: 2025-06-08

3-(azetidin-2-yl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-2-yl)-4-nitro-1H-pyrazole
• 2228208-00-0
• EN300-1793118

• Inchi： 1S/C6H8N4O2/c11-10(12)5-3-8-9-6(5)4-1-2-7-4/h3-4,7H,1-2H2,(H,8,9)
• InChI Key： DKCRTUCIBSLCGI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C1CCN1)=O

Computed Properties

• Exact Mass: 168.06472551g/mol
• Monoisotopic Mass: 168.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.5Ų

Additional information on 3-(azetidin-2-yl)-4-nitro-1H-pyrazole

Introduction to 3-(azetidin-2-yl)-4-nitro-1H-pyrazole (CAS No. 2228208-00-0)

3-(azetidin-2-yl)-4-nitro-1H-pyrazole (CAS No. 2228208-00-0) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines an azetidine ring with a nitro-substituted pyrazole moiety. This molecular architecture has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound's distinct chemical properties make it a valuable scaffold for developing novel therapeutic agents, particularly in addressing various biological targets.

The structural features of 3-(azetidin-2-yl)-4-nitro-1H-pyrazole contribute to its versatility in chemical reactions and biological interactions. The presence of the azetidine ring introduces a rigid, cyclic structure that can enhance binding affinity to biological targets, while the nitro group provides a site for further functionalization and modulates electronic properties. These characteristics are particularly relevant in the design of small-molecule inhibitors and activators for therapeutic purposes.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds like 3-(azetidin-2-yl)-4-nitro-1H-pyrazole. Research studies have highlighted its role as a key intermediate in synthesizing molecules with anti-inflammatory, antimicrobial, and anticancer properties. The nitro group in the pyrazole ring is particularly noteworthy, as it can be reduced to an amine or further transformed into other functional groups, enabling diverse chemical modifications.

One of the most compelling aspects of 3-(azetidin-2-yl)-4-nitro-1H-pyrazole is its utility in medicinal chemistry as a building block for more complex drug candidates. The compound's ability to undergo various chemical transformations allows researchers to fine-tune its pharmacological profile, optimizing potency, selectivity, and pharmacokinetic properties. This flexibility has made it a subject of extensive investigation in academic and industrial research settings.

The synthesis of 3-(azetidin-2-yl)-4-nitro-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and nitration techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have also been employed to improve efficiency and scalability.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(azetidin-2-yl)-4-nitro-1H-pyrazole's interactions with biological targets. Molecular docking studies and quantum mechanical calculations have provided insights into its binding mechanisms and potential drug-like properties. These computational approaches complement experimental work by predicting how the compound might behave within biological systems, aiding in the rational design of novel derivatives.

The pharmacological evaluation of 3-(azetidin-2-yl)-4-nitro-1H-pyrazole has revealed promising activities against several disease-related targets. For instance, preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on enzymes involved in inflammation pathways, making them candidates for treating chronic inflammatory diseases. Additionally, their interaction with bacterial enzymes has shown potential in combating antibiotic-resistant strains.

In the context of anticancer research, 3-(azetidin-2-yl)-4-nitro-1H-pyrazole has been investigated for its ability to disrupt specific signaling pathways implicated in tumor growth and progression. The compound's structural features allow it to mimic natural bioactive molecules, interfering with critical cellular processes that contribute to cancer development. Such findings underscore its significance as a lead compound for developing next-generation anticancer therapies.

The safety profile of 3-(azetidin-2-yl)-4-nitro-1H-pyrazole is another critical consideration in its development as a therapeutic agent. Preliminary toxicology studies have assessed its acute and chronic toxicity profiles, providing essential data for evaluating its potential risks and benefits. These assessments are crucial for guiding further preclinical development and ensuring that any future drug candidates derived from this scaffold meet stringent safety standards.

The future prospects for 3-(azetidin-2-yl)-4-nitro-1H-pyrazole are bright, with ongoing research exploring new synthetic strategies and pharmacological applications. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical trials, bringing novel treatments for various diseases closer to reality. As our understanding of molecular interactions continues to evolve, compounds like 3-(azetidin-2-yl)-4-nitro-1H-pyrazole will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.